Cas no 2197249-30-0 (3-[2-[Methyl(1-oxo-2-propen-1-yl)amino]acetyl]-N-(4-methylphenyl)-4-thiazolidinecarboxamide)

• Product Name: 3-[2-[Methyl(1-oxo-2-propen-1-yl)amino]acetyl]-N-(4-methylphenyl)-4-thiazolidinecarboxamide
• CAS No: 2197249-30-0
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5410044
• PubChem ID: 145907699
• Update Time: 2025-08-05

3-[2-[Methyl(1-oxo-2-propen-1-yl)amino]acetyl]-N-(4-methylphenyl)-4-thiazolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-[Methyl(1-oxo-2-propen-1-yl)amino]acetyl]-N-(4-methylphenyl)-4-thiazolidinecarboxamide

• Inchi： 1S/C17H21N3O3S/c1-4-15(21)19(3)9-16(22)20-11-24-10-14(20)17(23)18-13-7-5-12(2)6-8-13/h4-8,14H,1,9-11H2,2-3H3,(H,18,23)
• InChI Key： MSXRHULFYGMYLM-UHFFFAOYSA-N
• SMILES： S1CC(C(NC2=CC=C(C)C=C2)=O)N(C(CN(C)C(=O)C=C)=O)C1

Experimental Properties

• Density: 1.282±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 664.5±55.0 °C(Predicted)
• pka: 13.81±0.70(Predicted)

Additional information on 3-[2-[Methyl(1-oxo-2-propen-1-yl)amino]acetyl]-N-(4-methylphenyl)-4-thiazolidinecarboxamide

Introduction to 3-[2-[Methyl(1-oxo-2-propen-1-yl)amino]acetyl]-N-(4-methylphenyl)-4-thiazolidinecarboxamide (CAS No. 2197249-30-0) and Its Emerging Applications in Chemical Biology

3-[2-[Methyl(1-oxo-2-propen-1-yl)amino]acetyl]-N-(4-methylphenyl)-4-thiazolidinecarboxamide, identified by the CAS number 2197249-30-0, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the thiazolidinecarboxamide class, a scaffold that has been extensively explored for its potential biological activities. The presence of multiple functional groups, including an amide linkage, an acetyl moiety, and a thiazolidine ring, contributes to its versatile reactivity and binding properties, making it a promising candidate for drug discovery and therapeutic development.

The methyl(1-oxo-2-propen-1-yl)amino substituent in the molecule is particularly noteworthy, as it introduces a reactive aldehyde group (generated from the enamine form of the compound) that can participate in Schiff base formation or condensation reactions. This feature has been exploited in various biochemical assays and as a tool compound for studying enzyme mechanisms. Additionally, the 4-methylphenyl group provides a hydrophobic pocket that can interact with lipid rafts or membrane-bound receptors, enhancing the compound's ability to cross biological membranes. Such structural attributes make this molecule an attractive candidate for modulating intracellular signaling pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that 3-[2-[Methyl(1-oxo-2-propen-1-yl)amino]acetyl]-N-(4-methylphenyl)-4-thiazolidinecarboxamide (CAS No. 2197249-30-0) can interact with several targets of interest, including kinases, proteases, and transcription factors. For instance, preliminary docking studies have suggested that the aldehyde group may form hydrogen bonds with key residues in active sites of serine/threonine kinases, while the phenyl ring could engage in π-stacking interactions with aromatic residues. These interactions could potentially lead to the development of novel inhibitors with improved selectivity and potency.

In vitro experiments have begun to unravel the biological activities of this compound. Notably, researchers have observed inhibitory effects on certain inflammatory pathways by employing cellular assays. The thiazolidine ring is known to exhibit anti-inflammatory properties in some contexts, possibly by modulating cyclooxygenase (COX) or lipoxygenase pathways. Furthermore, the amide and acetyl groups may influence downstream signaling by interacting with intracellular enzymes or regulatory proteins. These findings align with broader trends in drug discovery where multifunctional compounds are designed to address complex diseases by targeting multiple pathways simultaneously.

The synthesis of 3-[2-[Methyl(1-oxo-2-propen-1-yl)amino]acetyl]-N-(4-methylphenyl)-4-thiazolidinecarboxamide (CAS No. 2197249-30-0) presents both challenges and opportunities for synthetic chemists. The presence of sensitive functional groups such as the aldehyde and amide requires careful optimization of reaction conditions to prevent side products. However, modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions, have made it possible to construct this complex molecule with high yield and purity. Advances in flow chemistry have also enabled scalable production of such intermediates, facilitating further exploration of its derivatives.

The pharmacokinetic profile of this compound is another critical aspect that has been under investigation. Initial studies suggest that it exhibits reasonable solubility in aqueous buffers due to the polar amide and acetyl groups, which could enhance oral bioavailability. Additionally, metabolic stability studies indicate that the molecule is resistant to degradation by common liver enzymes under physiological conditions. These properties make it a promising candidate for further development into a therapeutic agent. However, long-term toxicity studies are necessary to ensure its safety before clinical trials can be initiated.

Comparative analysis with structurally related compounds has provided insights into the unique properties of 3-[2-[Methyl(1-oxo-2-propen-1-yl)amino]acetyl]-N-(4-methylphenyl)-4-thiazolidinecarboxamide (CAS No. 2197249-30-0). For example, analogs lacking the methyl(1-oxo-2-propen-1-yl)amino group show reduced binding affinity to certain targets, highlighting the importance of this moiety in mediating biological activity. Similarly, variations in the phenyl ring substitution pattern can significantly alter receptor interactions without compromising overall efficacy. Such findings underscore the need for structure-based drug design approaches where subtle modifications can lead to significant improvements in pharmacological properties.

The role of this compound in preclinical research is becoming increasingly evident as more studies focus on understanding its mechanism of action at a molecular level. Techniques such as X-ray crystallography have been employed to visualize how it binds to protein targets at atomic resolution. These structural insights not only validate computational predictions but also guide future modifications aimed at enhancing potency or selectivity. Moreover, biophysical methods like surface plasmon resonance (SPR) have been used to quantify binding affinities and kinetics, providing valuable data for optimizing lead compounds.

The potential therapeutic applications of 3-[2-[Methyl(1-oxyo propen 1 yl) amino] acetyl] N (4 methyl phenyl ) 4 thiazolidinecarboxamide (CAS No. 2197249 30 0) are diverse and span multiple disease areas including cancer, neurodegenerative disorders, and inflammatory diseases. In oncology research, for instance, it has been tested as an inhibitor of tyrosine kinases involved in tumor growth and metastasis. Preliminary results from cell-based assays suggest that it can induce apoptosis in certain cancer cell lines while sparing healthy cells—a desirable property for any potential anticancer drug.

Another area where this compound shows promise is in treating neurodegenerative diseases such as Alzheimer's disease or Parkinson's disease. The thiazolidine scaffold has been associated with cholinergic activity due to its structural similarity to certain neurotransmitters like GABA or glycine; thus far though no direct evidence supports these claims more research needs done before any conclusions could be drawn regarding its potential benefits here